Cas no 887254-71-9 (Benzyl n-[2-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propan-2-yl]carbamate)

• Product Name: Benzyl n-[2-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propan-2-yl]carbamate
• CAS No: 887254-71-9
• MF: C₂₃H₃₀BNO₄
• MW: 395.299606800079
• CID: 5524827
• Update Time: 2025-11-05

Benzyl n-[2-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl n-[2-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propan-2-yl]carbamate

• Inchi： 1S/C23H30BNO4/c1-21(2,25-20(26)27-16-17-11-8-7-9-12-17)18-13-10-14-19(15-18)24-28-22(3,4)23(5,6)29-24/h7-15H,16H2,1-6H3,(H,25,26)
• InChI Key： VPQHYURTSTXVOK-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NC(C)(C1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1)C

Additional information on Benzyl n-[2-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propan-2-yl]carbamate

Research Brief on Benzyl N-[2-[3-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propan-2-yl]carbamate (CAS: 887254-71-9)

Benzyl N-[2-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propan-2-yl]carbamate (CAS: 887254-71-9) is a boronic acid ester derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound is particularly notable for its potential applications in proteasome inhibition and as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its role in targeted drug delivery and as a modulator of cellular signaling pathways, making it a compound of high interest for pharmaceutical development.

The synthesis and characterization of Benzyl N-[2-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propan-2-yl]carbamate have been detailed in several recent publications. The compound's unique structure, featuring a tetramethyl-1,3,2-dioxaborolane moiety, provides it with enhanced stability and reactivity, which are critical for its application in bioconjugation and drug design. Researchers have utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its purity and structural integrity, ensuring its suitability for further biological evaluation.

In vitro studies have demonstrated the compound's efficacy as a proteasome inhibitor, with particular relevance to the treatment of cancer and neurodegenerative diseases. The boronic acid moiety is known to interact with the proteasome's active sites, leading to the inhibition of protein degradation and subsequent induction of apoptosis in malignant cells. These findings are supported by recent preclinical trials, which highlight the compound's potential as a therapeutic agent. However, further research is needed to optimize its pharmacokinetic properties and reduce potential off-target effects.

Beyond its role in proteasome inhibition, Benzyl N-[2-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propan-2-yl]carbamate has also been investigated for its utility in bioconjugation and labeling applications. The boronic acid ester group allows for efficient coupling with diols and other functional groups, enabling the development of novel diagnostic and therapeutic tools. Recent advancements in click chemistry have further expanded its applications, facilitating the creation of complex molecular architectures with high precision and yield.

Despite its promising attributes, challenges remain in the large-scale production and clinical translation of this compound. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and unlock the full therapeutic potential of Benzyl N-[2-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propan-2-yl]carbamate.

In conclusion, Benzyl N-[2-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propan-2-yl]carbamate (CAS: 887254-71-9) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its dual functionality as a proteasome inhibitor and a bioconjugation tool underscores its broad applicability. Ongoing research aims to refine its properties and explore new therapeutic avenues, positioning it as a valuable asset in the development of next-generation pharmaceuticals.